Cas no 808127-15-3 (1H-Isoindol-1-one, 2,3-dihydro-4-(4-phenoxyphenyl)-)

• Product name: 1H-Isoindol-1-one, 2,3-dihydro-4-(4-phenoxyphenyl)-
• CAS No: 808127-15-3
• MF: C₂₀H₁₅NO₂
• MW: 301.3386
• CID: 1803908
• PubChem ID: 11231903

1H-Isoindol-1-one, 2,3-dihydro-4-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2,3-dihydro-4-(4-phenoxyphenyl)-
• AFYWTGDJVZTHPQ-UHFFFAOYSA-N
• SCHEMBL1335265
• 1h-isoindol-1-one,2,3-dihydro-4-(4-phenoxyphenyl)-
• 4-(4-phenoxyphenyl)-1-isoindolinone
• 808127-15-3

• Inchi： InChI=1S/C20H15NO2/c22-20-18-8-4-7-17(19(18)13-21-20)14-9-11-16(12-10-14)23-15-5-2-1-3-6-15/h1-12H,13H2,(H,21,22)
• InChI Key： AFYWTGDJVZTHPQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C(=O)N1)C3=CC=C(C=C3)OC4=CC=CC=C4

Computed Properties

• Exact Mass: 301.110278721g/mol
• Monoisotopic Mass: 301.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų